Cas no 901045-24-7 (1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901045-24-7
• MF: C₂₅H₂₁N₃
• MW: 363.454345464706
• CID: 5976045
• PubChem ID: 20852532
• Update Time: 2025-07-03

1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• 901045-24-7
• 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
• F3407-1269
• AKOS001796104
• 1-(3,4-dimethylphenyl)-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline

• Inchi： 1S/C25H21N3/c1-16-8-11-19(12-9-16)24-22-15-26-23-7-5-4-6-21(23)25(22)28(27-24)20-13-10-17(2)18(3)14-20/h4-15H,1-3H3
• InChI Key： FDBPPJMXMXQQJZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C2N(C3=CC=C(C)C(C)=C3)N=C(C3=CC=C(C)C=C3)C=2C=1

Computed Properties

• Exact Mass: 363.173547683g/mol
• Monoisotopic Mass: 363.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Introduction to 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901045-24-7) and Its Emerging Applications in Chemical Biology

1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline, identified by its CAS number 901045-24-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyrazoloquinoline class, a scaffold that has been extensively explored for its potential in drug discovery and medicinal chemistry. The presence of multiple aromatic rings and methyl substituents enhances its binding affinity and selectivity, making it a promising candidate for various therapeutic applications.

The molecular structure of 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline consists of a pyrazolo[4,3-c]quinoline core fused with two phenyl rings at the 1 and 3 positions. The 3,4-dimethylphenyl and 4-methylphenyl substituents contribute to the compound's lipophilicity and steric profile, which are critical factors in determining its interaction with biological targets. This structural configuration allows for precise modulation of electronic and steric properties, enabling researchers to fine-tune its biological activity.

In recent years, the study of pyrazoloquinoline derivatives has been intensified due to their demonstrated efficacy in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The compound 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has been investigated for its potential as an inhibitor of kinases and other enzymes that play a pivotal role in cell signaling pathways. Preliminary studies have shown that this compound exhibits notable inhibitory activity against several targets, including Janus kinases (JAKs) and tyrosine kinases (TYKs), which are implicated in autoimmune disorders and cancer.

One of the most compelling aspects of 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is its ability to modulate intracellular signaling cascades. By targeting specific kinases, this compound can disrupt aberrant signaling pathways that are often dysregulated in disease states. For instance, JAK inhibitors have been successfully used in the treatment of rheumatoid arthritis and other inflammatory conditions. The pyrazoloquinoline scaffold provides a versatile platform for designing molecules that can selectively inhibit these enzymes without affecting others, thereby minimizing side effects.

Recent advances in computational chemistry have enabled the rapid design and optimization of heterocyclic compounds like 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline. Molecular docking simulations have been employed to predict binding affinities and identify potential binding pockets on target proteins. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtual before synthesizing them in the lab. This has significantly reduced the time and cost associated with developing new therapeutic agents.

The synthesis of 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. The use of advanced catalytic systems has improved the efficiency of these reactions, making it possible to produce complex heterocycles on a larger scale. This progress has opened up new avenues for exploring the therapeutic potential of pyrazoloquinoline derivatives.

From a medicinal chemistry perspective, the structural features of 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline make it an attractive candidate for further development. The presence of multiple aromatic rings increases its surface area for interaction with biological targets, while the methyl substituents enhance its metabolic stability. These properties contribute to its bioavailability and prolonged half-life in vivo, which are essential for effective drug therapy.

In conclusion,1-(3,4-dimethylphenyl)-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901045-24-7) represents a significant advancement in the field of chemical biology. Its unique structural configuration and demonstrated biological activity make it a valuable tool for studying disease mechanisms and developing novel therapeutic agents. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.